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Compound of Interest

Compound Name: rifampicin N-oxide

CAS No.: 51963-55-4

Cat. No.: B3328785

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This application note details a robust and validated High-Performance Liquid Chromatography

with Ultraviolet (HPLC-UV) detection method for the accurate quantification of rifampicin N-
oxide, a significant related substance of the antibiotic rifampicin. The described protocol is

applicable for the analysis of rifampicin N-oxide in bulk drug substances and pharmaceutical

formulations, ensuring quality control and stability testing. The method is sensitive, specific,

and provides reliable results, as demonstrated by the validation data presented.

Introduction
Rifampicin is a pivotal first-line antibiotic in the treatment of tuberculosis and other

mycobacterial infections. During its synthesis, storage, and metabolism, various related

compounds, including rifampicin N-oxide, can be formed. The presence and quantity of these

substances are critical quality attributes that must be monitored to ensure the safety and

efficacy of the final drug product. This document provides a detailed protocol for an HPLC-UV
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method specifically tailored for the quantification of rifampicin N-oxide, alongside rifampicin

and other related impurities.

Experimental Protocols
Standard and Sample Preparation
Standard Solution Preparation:

Accurately weigh an appropriate amount of rifampicin N-oxide reference standard.

Dissolve the standard in acetonitrile to obtain a stock solution (e.g., 1 mg/mL).[1]

From the stock solution, prepare a series of calibration standards by diluting with a suitable

solvent, typically the mobile phase or a mixture of acetonitrile and water. A suggested

calibration curve range for rifampicin N-oxide is 1-40 µg/mL.[2][3]

Sample Preparation (for Pharmaceutical Formulations):

For capsules, take the contents of 20 capsules, mix well, and accurately weigh a portion

equivalent to a specific amount of rifampicin (e.g., 30 mg).[1]

Transfer the weighed powder to a volumetric flask (e.g., 50 mL).[1]

Add a small amount of methanol or acetonitrile to dissolve the powder.[1]

Dilute to the mark with the same solvent and mix thoroughly.[1]

Filter the solution through a 0.45 µm syringe filter to remove any particulate matter before

injection.

HPLC-UV System and Chromatographic Conditions
A standard HPLC system equipped with a UV detector is required. The following

chromatographic conditions have been shown to be effective for the separation and

quantification of rifampicin N-oxide:
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Parameter Condition 1 Condition 2

Column C18 monolithic column
Octyl silane bonded silica gel

(C8), 4.6 x 150 mm, 3.5 µm

Mobile Phase

Methanol:Acetonitrile:0.075 M

KH2PO4:1.0 M Citric Acid

(28:30:38:4, v/v/v/v)[2][3]

Gradient elution with Mobile

Phase A: 0.1% Trifluoroacetic

acid in water and Mobile

Phase B: Acetonitrile[1]

Flow Rate 2 mL/min[2][3] 1.0 mL/min[1]

Detection Wavelength 254 nm[1][2][3] 254 nm[1]

Injection Volume 10 µL[2] 5 µL[1]

Column Temperature Ambient 30 °C[1]

Quantitative Data Summary
The performance of the HPLC-UV method for rifampicin N-oxide quantification is summarized

in the table below. The data is compiled from validated methods and demonstrates the

method's suitability for its intended purpose.

Parameter Result

Linearity Range 1 - 40 µg/mL[2][3]

Correlation Coefficient (r²) > 0.999

Limit of Detection (LOD) 0.2 µg/mL[2]

Limit of Quantification (LOQ) 1 µg/mL[2]

Intra-day Precision (RSD) < 2.5%[2]

Inter-day Precision (RSD) < 2.5%[2]

Accuracy (Recovery)
99.7% to 100.5% (for rifampicin from placebo

tablets)
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Caption: Experimental workflow for the HPLC-UV quantification of rifampicin N-oxide.
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Caption: Relationship between Rifampicin and its related substances.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 6 Tech Support

https://patents.google.com/patent/CN107315059A/en
https://patents.google.com/patent/CN107315059A/en
https://pubmed.ncbi.nlm.nih.gov/18055155/
https://pubmed.ncbi.nlm.nih.gov/18055155/
https://www.researchgate.net/publication/5793283_HPLC_determination_of_rifampicin_and_related_compounds_in_pharmaceuticals_using_monolithic_column_Journal_of_Pharmaceutical_and_Biomedical_Analysis_462_405-409
https://www.benchchem.com/product/b3328785/docs#application-note-quantification-of-rifampicin-n-oxide-using-a-validated-hplc-uv-method
https://www.benchchem.com/product/b3328785/docs#application-note-quantification-of-rifampicin-n-oxide-using-a-validated-hplc-uv-method
https://www.benchchem.com/product/b3328785/docs#application-note-quantification-of-rifampicin-n-oxide-using-a-validated-hplc-uv-method
https://www.benchchem.com/product/b3328785/docs#application-note-quantification-of-rifampicin-n-oxide-using-a-validated-hplc-uv-method
https://www.benchchem.com/product/b3328785?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3328785?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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